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Compound of Interest

Compound Name: Methyl 10-methyloctadecanoate

Cat. No.: B153602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 10-methyloctadecanoate, a branched-chain fatty acid methyl ester, is a compound of

interest in various scientific domains, including lipidomics and the study of bacterial cell walls.

Understanding its physicochemical properties is fundamental for its application in research and

development, particularly in areas such as analytical standard development, drug delivery

systems, and as a biomarker. This technical guide provides a comprehensive overview of the

known physicochemical properties of Methyl 10-methyloctadecanoate, outlines general

experimental protocols for their determination, and presents this information in a clear and

accessible format.

Core Physicochemical Properties
While specific experimental data for the melting point, boiling point, and density of Methyl 10-
methyloctadecanoate are not readily available in the surveyed literature, its fundamental

properties have been identified.[1] This section summarizes the known and computed data for

this compound.
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Property Value Source

Molecular Formula C20H40O2 [1][2]

Molecular Weight 312.53 g/mol [2]

CAS Number 2490-19-9 [1][2]

Physical State Solid [2]

Purity
>98% (as commercially

available)
[2]

Synonyms

Methyl tuberculostearate,

Tuberculostearic acid methyl

ester

[2]

Computed XLogP3 8.8 [1]

Computed Topological Polar

Surface Area
26.3 Å² [1]

Caption: Summary of the general and computed physicochemical properties of Methyl 10-
methyloctadecanoate.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

specifically Methyl 10-methyloctadecanoate are not extensively published. However,

standard methodologies for fatty acid methyl esters (FAMEs) are well-established and can be

applied. The following sections describe generalized protocols for determining key

physicochemical parameters.

Melting Point Determination (Capillary Method)
The melting point of a solid is a measure of its purity and is the temperature at which it

transitions from a solid to a liquid state.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry Methyl 10-
methyloctadecanoate is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The range between these two temperatures is the

melting point range.
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Sample Preparation

Measurement

Data Recording

Dry and powder the solid sample

Pack sample into capillary tube (2-3 mm height)

Place capillary tube in melting point apparatus

Heat at a controlled rate (1-2 °C/min)

Observe for phase transition

Record temperature at first liquid droplet (T_onset)

Record temperature at complete liquefaction (T_clear)

Report melting point range (T_onset - T_clear)

Click to download full resolution via product page

Caption: General workflow for determining the melting point of a solid organic compound.
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Boiling Point Determination (Gas Chromatography)
For high molecular weight compounds like long-chain FAMEs, boiling point is often determined

by simulated distillation using gas chromatography (GC), as distillation at atmospheric pressure

can lead to decomposition.

Methodology:

Sample Preparation: A dilute solution of Methyl 10-methyloctadecanoate is prepared in a

volatile organic solvent (e.g., hexane or heptane).

GC System: A gas chromatograph equipped with a non-polar capillary column and a flame

ionization detector (FID) is used.

Calibration: The GC system is calibrated using a mixture of n-alkanes with known boiling

points covering a wide range. This creates a calibration curve of retention time versus boiling

point.

Analysis: The prepared sample is injected into the GC. The retention time of the Methyl 10-
methyloctadecanoate peak is recorded.

Boiling Point Calculation: The boiling point of the analyte is determined by comparing its

retention time to the calibration curve.
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Preparation

GC Analysis

Calculation

Prepare dilute solution of sample in a volatile solvent

Inject sample into GC-FID

Prepare n-alkane calibration standards

Inject calibration standards into GC-FID

Generate retention time vs. boiling point curve

Correlate analyte retention time to the calibration curve

Record retention time of the analyte peak

Determine the boiling point

Click to download full resolution via product page

Caption: General workflow for determining the boiling point of a FAME using gas

chromatography.

Density Determination (Vibrating Tube Densimeter)
The density of a substance is its mass per unit volume. For liquids (or molten solids), a

vibrating tube densimeter provides a precise measurement.

Methodology:

Sample Preparation: If the sample is a solid at room temperature, it must be melted by

heating to a temperature above its melting point.
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Apparatus: A calibrated vibrating tube densimeter is used. The instrument measures the

oscillation period of a U-shaped tube filled with the sample.

Measurement: The molten sample is introduced into the oscillating tube, which is maintained

at a constant temperature.

Calculation: The density is calculated from the oscillation period, based on the instrument's

calibration constants. Measurements are typically performed at various temperatures to

determine the temperature dependence of the density.

Solubility Assessment
The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous

solution. For long-chain fatty acid esters like Methyl 10-methyloctadecanoate, solubility is

generally low in polar solvents and high in non-polar organic solvents.

Methodology:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

hexane, chloroform) are chosen.

Procedure: A known amount of Methyl 10-methyloctadecanoate is added to a specific

volume of each solvent at a constant temperature. The mixture is agitated (e.g., by stirring or

sonication) for a set period.

Observation: The mixture is visually inspected for the presence of undissolved solid.

Quantification (Optional): For quantitative measurement, the saturated solution is filtered,

and the concentration of the dissolved solute is determined using an appropriate analytical

technique (e.g., GC or HPLC after solvent evaporation and redissolution).

Based on its structure, Methyl 10-methyloctadecanoate is expected to be soluble in non-polar

organic solvents such as hexane, heptane, and chloroform, and sparingly soluble in polar

solvents like water.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific information in the scientific literature detailing the direct

biological activity or involvement in specific signaling pathways for Methyl 10-
methyloctadecanoate. Its primary significance in a biological context is as a component of the

cell walls of certain bacteria, such as Mycobacterium tuberculosis, where its parent fatty acid,

tuberculostearic acid, is found.

Conclusion
This technical guide provides a summary of the known physicochemical properties of Methyl
10-methyloctadecanoate and outlines the standard experimental methodologies for their

determination. While specific experimental data for some properties remain to be published, the

information and protocols presented here offer a valuable resource for researchers and

professionals working with this compound. Further experimental investigation is warranted to

fully characterize the physicochemical profile of Methyl 10-methyloctadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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